Cas no 1078567-02-8 (2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride)

• Product name: 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride
• CAS No: 1078567-02-8
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD09971781
• CID: 5205604

2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, α-amino-, hydrochloride (1:1)
• 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride

• MDL： MFCD09971781
• Inchi： 1S/C6H9N3O2.ClH/c7-5(6(10)11)4-9-3-1-2-8-9;/h1-3,5H,4,7H2,(H,10,11);1H
• InChI Key： JODWELBJVJRPDV-UHFFFAOYSA-N
• SMILES： C(N1N=CC=C1)C(N)C(=O)O.Cl

Additional information on 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride

Comprehensive Overview of 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS No. 1078567-02-8)

2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS No. 1078567-02-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole moiety and amino acid backbone, serves as a versatile building block in drug discovery and development. Its molecular structure combines the reactivity of an amino acid with the heterocyclic properties of pyrazole, making it valuable for designing novel therapeutic agents.

The growing interest in 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride is driven by its potential applications in targeting enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its role in modulating protein-protein interactions, a hot topic in modern drug development. With the rise of precision medicine and personalized therapies, this compound's ability to interact with specific biological pathways aligns with current trends in biopharmaceutical innovation.

From a synthetic perspective, CAS No. 1078567-02-8 is often utilized in peptide mimetics and small molecule drug design. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization—a key concern in pharmacokinetic studies. Recent publications highlight its utility in developing central nervous system (CNS) therapeutics, addressing widespread interest in neurodegenerative disease research.

The compound's pyrazole ring contributes to its hydrogen-bonding capacity, a feature increasingly sought after in fragment-based drug discovery. This aligns with the pharmaceutical industry's shift toward high-throughput screening methodologies. Additionally, its structural similarity to natural amino acids makes it a candidate for prodrug development, a trending approach to improve drug delivery systems.

Analytical studies of 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride often employ advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the demand for rigorous quality control in active pharmaceutical ingredient (API) synthesis. Its stability under physiological conditions is another area of investigation, particularly for oral drug formulation applications.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for CAS No. 1078567-02-8, responding to the pharmaceutical industry's emphasis on environmentally friendly processes. This intersects with growing consumer interest in eco-conscious pharmaceuticals and green manufacturing practices.

The compound's potential in combinatorial chemistry libraries has also been noted, as it enables rapid generation of structurally diverse analogs—a strategy pivotal to addressing drug resistance challenges. This resonates with current searches about next-generation antibiotics and antiviral agents in the post-pandemic research landscape.

From a commercial standpoint, 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride is available through specialized chemical suppliers catering to research institutions and pharmaceutical developers. Its pricing and availability trends reflect the broader fine chemicals market dynamics, including supply chain considerations for critical raw materials.

Ongoing patent analyses reveal innovative applications of 1078567-02-8 in bioconjugation techniques and targeted therapy platforms. These developments correspond to frequent searches about antibody-drug conjugates (ADCs) and cancer therapeutics, indicating its relevance to cutting-edge medical research.

As regulatory agencies worldwide emphasize ICH guidelines for impurity profiling, the characterization of 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride derivatives has gained importance. This aligns with industry needs for regulatory compliance in drug substance manufacturing.

The compound's physicochemical properties—including its pKa values, partition coefficients, and crystalline structure—are subjects of ongoing research, particularly for computational chemistry applications. This connects to the booming field of AI-assisted drug design, where accurate molecular descriptors are essential for machine learning models.

In conclusion, 2-amino-3-(1H-pyrazol-1-yl)propanoic acid hydrochloride (CAS No. 1078567-02-8) represents a multifaceted compound at the intersection of medicinal chemistry and biochemical research. Its evolving applications mirror contemporary priorities in drug development, from sustainable synthesis to targeted delivery systems, ensuring its continued relevance in scientific advancement.